Cas no 898767-18-5 (5-(3-fluorophenyl)-5-oxopentanenitrile)

5-(3-fluorophenyl)-5-oxopentanenitrile structure
898767-18-5 structure
Product Name:5-(3-fluorophenyl)-5-oxopentanenitrile
CAS No:898767-18-5
MF:C11H10FNO
MW:191.201606273651
MDL:MFCD01319954
CID:869047
PubChem ID:24723817
Update Time:2025-04-19

5-(3-fluorophenyl)-5-oxopentanenitrile Chemical and Physical Properties

Names and Identifiers

    • 5-(3-fluorophenyl)-5-oxopentanenitrile
    • 5-(3-FLUOROPHENYL)-5-OXOVALERONITRILE
    • MFCD01319954
    • AKOS006276460
    • DTXSID90642216
    • 898767-18-5
    • MDL： MFCD01319954
    • Inchi： 1S/C11H10FNO/c12-10-5-3-4-9(8-10)11(14)6-1-2-7-13/h3-5,8H,1-2,6H2
    • InChI Key： RUQCPSKGUVMJBF-UHFFFAOYSA-N
    • SMILES： FC1=CC=CC(=C1)C(CCCC#N)=O

Computed Properties

  • Exact Mass: 191.07500
  • Monoisotopic Mass: 191.074642105g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 40.9Ų

Experimental Properties

  • Density: 1.137
  • Boiling Point: 348.9°C at 760 mmHg
  • Flash Point: 164.8°C
  • Refractive Index: 1.507
  • PSA: 40.86000
  • LogP: 2.70228

5-(3-fluorophenyl)-5-oxopentanenitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

5-(3-fluorophenyl)-5-oxopentanenitrile Pricemore >>

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Fluorochem
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abcr
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 898767-18-5
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AB363694-2 g
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AB363694-1g
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 898767-18-5 97%
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 €469.20 2025-04-15
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AB363694-2g
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A2B Chem LLC
AD09246-1g
5-(3-Fluorophenyl)-5-oxovaleronitrile
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A2B Chem LLC
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